Cas no 129529-81-3 (1-oxaspiro[4.5]decan-6-one)

• Product Name: 1-oxaspiro[4.5]decan-6-one
• CAS No: 129529-81-3
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 2769750
• PubChem ID: 14686607
• Update Time: 2025-05-25

1-oxaspiro[4.5]decan-6-one Chemical and Physical Properties

Names and Identifiers

• 1-oxaspiro[4.5]decan-6-one
• ZB0458
• DTXSID70562983
• G90813
• SB12087
• CS-0184873
• 129529-81-3

• Inchi： 1S/C9H14O2/c10-8-4-1-2-5-9(8)6-3-7-11-9/h1-7H2
• InChI Key： YOJIYPFKKGAVKW-UHFFFAOYSA-N
• SMILES： O1CCCC21C(CCCC2)=O

Computed Properties

• Exact Mass: 154.099379685Da
• Monoisotopic Mass: 154.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 1-oxaspiro[4.5]decan-6-one

1-Oxaspiro[4.5]Decan-6-One: A Comprehensive Overview

The compound 1-Oxaspiro[4.5]Decan-6-One (CAS No: 129529-81-3) is a unique bicyclic ketone with a spiro structure, characterized by its fused ring system and the presence of a ketone group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The spiro structure of this molecule provides it with distinct chemical properties, making it a valuable building block for synthesizing complex organic molecules.

Recent studies have highlighted the importance of spiro compounds in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The ketone functionality in 1-Oxaspiro[4.5]Decan-6-One adds to its versatility, enabling it to participate in a wide range of chemical reactions, such as nucleophilic additions and condensations. These reactions are pivotal in the synthesis of bioactive agents, including antibiotics and anticancer drugs.

The synthesis of 1-Oxaspiro[4.5]Decan-6-One involves a multi-step process that typically begins with the preparation of suitable precursors. One common approach is the use of cyclopropane derivatives as starting materials, followed by ring-opening reactions to form the spiro structure. The optimization of these synthetic routes has been a focus of recent research, with chemists exploring more efficient and environmentally friendly methods to produce this compound on an industrial scale.

From a structural standpoint, 1-Oxaspiro[4.5]Decan-6-One consists of two fused rings: a five-membered ring and a six-membered ring, connected through an oxygen atom at the spiro position. This arrangement imparts rigidity to the molecule, which can be advantageous in certain applications where conformational stability is required. The presence of the ketone group also introduces polarity into the molecule, enhancing its solubility in polar solvents and facilitating its interaction with biological systems.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic properties and reactivity of 1-Oxaspiro[4.5]Decan-6-One. Quantum mechanical calculations have provided insights into the molecule's frontier molecular orbitals, which are critical for determining its reactivity in various chemical transformations. These studies have also shed light on the potential for this compound to act as a catalyst or a template in organocatalysis.

In terms of applications, 1-Oxaspiro[4.5]Decan-6-One has shown promise in the field of materials science, particularly in the development of advanced polymers and coatings. Its ability to form strong intermolecular interactions makes it an ideal candidate for use in self-healing materials and stimuli-responsive systems. Additionally, its unique structure has been exploited in the design of nanomaterials with tailored mechanical and thermal properties.

The pharmacological potential of 1-Oxaspiro[4.5]Decan-6-One has also been explored extensively in recent years. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate key cellular pathways involved in cancer progression has positioned it as a promising lead compound for anticancer drug development.

In conclusion, 1-Oxaspiro[4.5]Decan-6-One (CAS No: 129529-81-3) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique spiro structure and functional groups make it an invaluable tool for chemists and material scientists alike. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.